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Compound of Interest

Compound Name: m-Xylene

Cat. No.: B151644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of m-
Xylene (CAS 108-38-3), an aromatic hydrocarbon widely utilized as a solvent and an

intermediate in the chemical industry. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development, offering detailed information on

its physicochemical characteristics, metabolic pathways, and analytical methodologies.

Physicochemical Properties
m-Xylene, also known as 1,3-dimethylbenzene, is a colorless, flammable liquid with a

characteristic sweet odor.[1] It is one of three isomers of dimethylbenzene, the others being o-

xylene and p-xylene. A summary of its key quantitative properties is presented in Table 1.
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Property Value Unit Reference

Molecular Formula C₈H₁₀ - [2]

Molecular Weight 106.16 g/mol [2]

CAS Number 108-38-3 - [3]

Melting Point -48 °C [2][3]

Boiling Point 139 °C [2][3]

Flash Point (Closed

Cup)
25 - 27 °C [3]

Density 0.86 g/cm³ at 25 °C [3]

Vapor Pressure 8 hPa at 20 °C [3]

Vapor Density 3.66 (Air = 1) [3]

Water Solubility Insoluble - [4]

Lower Explosion Limit

(LEL)
1.1 vol% [3]

Upper Explosion Limit

(UEL)
7 vol% [3]

Experimental Protocols for Property Determination
The following sections detail the standardized methodologies for determining the key

physicochemical properties of m-Xylene.

Flash Point Determination (ASTM D93)
The flash point of m-Xylene is determined using the Pensky-Martens closed-cup method as

standardized by ASTM D93.[5] This test is suitable for flammable liquids and provides a

measure of the tendency of the substance to form a flammable mixture with air.[3][6][7][8]

Methodology:

A brass test cup is filled with the m-Xylene sample to a specified level.
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The cup is closed with a lid that has openings for an ignition source and a stirrer.

The sample is heated and stirred at a specified, constant rate.

At regular temperature intervals, the stirring is stopped, and an ignition source is briefly

introduced into the vapor space above the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.

Experimental Workflow for Flash Point Determination (ASTM D93)

Sample Preparation:
Fill brass cup with m-Xylene to the mark.

Heating and Stirring:
Heat and stir the sample at a specified rate.

Ignition Test:
Periodically introduce an ignition source into the vapor space.

Observation:
Observe for a flash.

No Flash

Record Temperature:
Record the temperature at which a flash occurs.

Flash Observed

Result:
The recorded temperature is the flash point.

Click to download full resolution via product page
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Workflow for ASTM D93 Flash Point Test.

Boiling Point Determination (ASTM D1078)
The boiling point, or more accurately, the distillation range of m-Xylene is determined

according to ASTM D1078.[2][9][10][11] This method is applicable to volatile organic liquids.[2]

[9][10][11]

Methodology:

A 100 mL sample of m-Xylene is placed in a distillation flask.

The flask is heated, and the vapor is passed through a condenser.

The temperature at which the first drop of condensate falls from the condenser is recorded

as the initial boiling point.

The temperature is continuously monitored as the distillation proceeds.

The temperature at which the last of the liquid evaporates from the bottom of the flask is the

dry point. The range between the initial boiling point and the dry point constitutes the

distillation range.

Experimental Workflow for Boiling Point Determination (ASTM D1078)
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Sample Introduction:
Place 100 mL of m-Xylene in a distillation flask.

Heating:
Heat the flask to initiate boiling.

Condensation:
Vapors pass through a condenser.

Data Collection:
Record the temperature of the first and last drops of condensate.

Result:
The temperature range is the boiling point range.

Click to download full resolution via product page

Workflow for ASTM D1078 Boiling Point Test.

Vapor Pressure Determination (ASTM D5191)
The vapor pressure of m-Xylene is determined using the "Mini Method" outlined in ASTM

D5191.[6][12] This automated method is suitable for volatile liquid petroleum products.[6][12]

Methodology:

A small, chilled, and air-saturated sample of m-Xylene is introduced into a thermostatically

controlled, evacuated test chamber.

The volume of the test chamber is five times that of the sample.

The sample is allowed to reach thermal equilibrium at 37.8 °C (100 °F).
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The resulting pressure increase in the chamber, which is the total vapor pressure, is

measured using a pressure transducer.[12]

Logical Relationship for Vapor Pressure Determination (ASTM D5191)

ASTM D5191 Principle

Chilled, Air-Saturated
m-Xylene Sample

Introduction into Evacuated,
Thermostatically Controlled Chamber

Thermal Equilibrium
at 37.8 °C

Pressure Measurement
(Transducer)

Total Vapor Pressure

Click to download full resolution via product page

Principle of ASTM D5191 Vapor Pressure Test.

Water Solubility Determination (OECD 105)
The water solubility of m-Xylene is determined using the flask method as described in OECD

Guideline 105, which is suitable for substances with solubilities above 10⁻² g/L.[5][13][14]

Methodology:
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An excess amount of m-Xylene is added to a flask containing purified water.

The flask is agitated at a temperature slightly above the test temperature to facilitate

saturation.

The mixture is then cooled to and maintained at the test temperature (e.g., 20 °C) for a

sufficient period to allow equilibrium to be reached.

The aqueous phase is separated from the undissolved m-Xylene, typically by centrifugation

or filtration.

The concentration of m-Xylene in the clear aqueous phase is determined using a suitable

analytical method, such as gas chromatography.

Experimental Workflow for Water Solubility Determination (OECD 105)

Mixing:
Add excess m-Xylene to water in a flask.

Equilibration:
Agitate at a controlled temperature to reach saturation.

Phase Separation:
Separate the aqueous phase from undissolved m-Xylene.

Analysis:
Determine the concentration of m-Xylene in the aqueous phase.

Result:
The concentration is the water solubility.

Click to download full resolution via product page
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Workflow for OECD 105 Water Solubility Test.

Metabolic Pathway
m-Xylene is primarily metabolized in the liver by the cytochrome P450 (CYP) enzyme system.

[15][16] The initial and major metabolic step involves the oxidation of one of the methyl groups

to form 3-methylbenzyl alcohol. This is further oxidized to 3-methylbenzaldehyde and then to 3-

methylbenzoic acid. The 3-methylbenzoic acid is subsequently conjugated with glycine to form

3-methylhippuric acid (m-methylhippuric acid), which is the principal metabolite excreted in the

urine.

Signaling Pathway of m-Xylene Metabolism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b151644?utm_src=pdf-body
https://www.scielo.br/j/jbchs/a/gv8kcgNswsnnRgLLTqTgYRr/?format=pdf&lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10005647/
https://www.benchchem.com/product/b151644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m-Xylene

3-Methylbenzyl Alcohol

CYP450

3-Methylbenzaldehyde

Alcohol Dehydrogenase

3-Methylbenzoic Acid

Aldehyde Dehydrogenase

3-Methylhippuric Acid
(excreted in urine)

Glycine Conjugation
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Sampling

Sample Preparation

Analysis

Air Sampling:
Draw air through a charcoal sorbent tube.

Desorption:
Desorb m-Xylene from charcoal with carbon disulfide.

GC-FID Analysis:
Inject the desorbed sample into a GC-FID.

Quantification:
Compare sample peak area to a calibration curve.

Result:
Concentration of m-Xylene in air.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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